Cas no 2171291-13-5 ((1R)-1-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171291-13-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5998620
• PubChem ID: 165746356
• Update Time: 2025-05-24

(1R)-1-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• (1R)-1-[1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1618422
• 2171291-13-5

• Inchi： 1S/C12H21N3/c1-8(2)11-6-12(9(3)13)15(14-11)7-10-4-5-10/h6,8-10H,4-5,7,13H2,1-3H3/t9-/m1/s1
• InChI Key： LHXJUKYQBNKXBP-SECBINFHSA-N
• SMILES： N1(C(=CC(C(C)C)=N1)[C@@H](C)N)CC1CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

The Comprehensive Overview of (1R)-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethanamine (CAS No. 2171291-13-5)

The compound (1R)-1-(cyclopropylmethyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethanamine, identified by the CAS registry number 2171291-13-5, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates a pyrazole ring, a cyclopropylmethyl group, and an ethanamine moiety, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and stereoselective synthesis techniques. The stereochemistry at the (R) configuration plays a crucial role in determining the compound's physical properties and biological activity. Researchers have reported that the presence of the cyclopropylmethyl group enhances the molecule's stability and bioavailability, making it a promising candidate for drug development.

In terms of applications, (1R)-cyclopropylmethyl-pyrazole derivative has shown potential in the field of pharmacology, particularly as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's selectivity towards these targets has been validated through in vitro assays and computational modeling studies.

Moreover, the compound's unique electronic properties make it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with transition metals has been explored for use in catalysis and sensor technologies. Recent research has highlighted its potential as a ligand in metalloenzyme mimics, where it exhibits high catalytic efficiency in asymmetric synthesis reactions.

The environmental impact of this compound is another area of active research. Studies have shown that its biodegradability is influenced by its structural features, particularly the presence of the propan-2-yl group. Researchers are investigating methods to enhance its eco-friendliness through modifications to its structure while retaining its desirable properties.

In conclusion, (1R)-cyclopropylmethyl-pyrazole derivative (CAS No. 217129